1-(6,7-dimethoxy-1-((2-methoxyphenoxy)methyl)-3,4-dihydroisoquinolin-2(1H)-yl)-2-phenoxypropan-1-one

• Molecular Formula: C28H31NO6
• Molecular Weight: 477.5 g/mol
• IUPAC Name: 1-[6,7-dimethoxy-1-[(2-methoxyphenoxy)methyl]-3,4-dihydro-1H-isoquinolin-2-yl]-2-phenoxypropan-1-one
• InChI: InChI=1S/C28H31NO6/c1-19(35-21-10-6-5-7-11-21)28(30)29-15-14-20-16-26(32-3)27(33-4)17-22(20)23(29)18-34-25-13-9-8-12-24(25)31-2/h5-13,16-17,19,23H,14-15,18H2,1-4H3
• InChI Key: IRPBJAVINGKALA-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCC2=CC(=C(C=C2C1COC3=CC=CC=C3OC)OC)OC)OC4=CC=CC=C4

Description

1-(6,7-Dimethoxy-1-((2-methoxyphenoxy)methyl)-3,4-dihydroisoquinolin-2(1H)-yl)-2-phenoxypropan-1-one is a complex organic compound with a unique structure that includes multiple methoxy groups and phenoxy groups

Preparation Methods

The synthesis of 1-(6,7-dimethoxy-1-((2-methoxyphenoxy)methyl)-3,4-dihydroisoquinolin-2(1H)-yl)-2-phenoxypropan-1-one involves multiple steps, including the formation of the isoquinoline core and the subsequent attachment of the methoxy and phenoxy groups. The reaction conditions typically involve the use of specific reagents and catalysts to achieve the desired product. Industrial production methods may involve scaling up these synthetic routes to produce the compound in larger quantities.

Chemical Reactions Analysis

1-(6,7-Dimethoxy-1-((2-methoxyphenoxy)methyl)-3,4-dihydroisoquinolin-2(1H)-yl)-2-phenoxypropan-1-one undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a precursor for the synthesis of other complex molecules. In biology, it may be studied for its potential biological activity and interactions with biological targets. In medicine, it could be investigated for its potential therapeutic effects. In industry, it may be used in the development of new materials or as a component in various chemical processes.

Mechanism of Action

The mechanism of action of 1-(6,7-dimethoxy-1-((2-methoxyphenoxy)methyl)-3,4-dihydroisoquinolin-2(1H)-yl)-2-phenoxypropan-1-one involves its interaction with specific molecular targets and pathways. The exact mechanism may vary depending on the context in which the compound is used. For example, in a biological setting, it may interact with enzymes or receptors to exert its effects.

Comparison with Similar Compounds

1-(6,7-Dimethoxy-1-((2-methoxyphenoxy)methyl)-3,4-dihydroisoquinolin-2(1H)-yl)-2-phenoxypropan-1-one can be compared with other similar compounds, such as those with similar isoquinoline cores or methoxy and phenoxy groups. These comparisons can highlight the unique features of this compound, such as its specific substitution pattern and the resulting chemical and biological properties. Similar compounds include 3,4-dimethoxyphenethylamine and 2-(3,4-dimethoxyphenyl)ethanol .